7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 7-ethyl-3-(2-morpholin-4-yl-2-oxoethyl)-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C14H19N3O3S/c1-2-10-7-13(19)17-11(9-21-14(17)15-10)8-12(18)16-3-5-20-6-4-16/h7,11H,2-6,8-9H2,1H3
• InChI Key: YQIPXOBHEYHKIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N2C(CSC2=N1)CC(=O)N3CCOCC3
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one has no significant toxic effects on normal cells. It has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has shown promising results in inhibiting cancer cell growth and reducing inflammation. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the research of 7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one. One direction is to further study its mechanism of action to optimize its use in cancer treatment and inflammation reduction. Another direction is to study its potential applications in other fields, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further research is needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one involves the reaction of 2-aminothiazole with ethyl acetoacetate in the presence of acetic anhydride to form 2-ethylthio-4-oxo-5-phenyl-4,5-dihydrothiazole-3-carboxylic acid ethyl ester. The resulting product is then reacted with morpholine-2,3-dione to yield the final product.

Scientific Research Applications

7-ethyl-3-(2-morpholino-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models.